Cas no 2034222-44-9 (5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide
• CAS No: 2034222-44-9
• MF: C₁₇H₂₁BrN₆O₃
• MW: 437.291042089462
• CID: 6148683
• PubChem ID: 121138126
• Update Time: 2025-05-20

5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide
• 5-bromo-N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)furan-2-carboxamide
• 2034222-44-9
• AKOS026701007
• 5-bromo-N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]furan-2-carboxamide
• 5-bromo-N-{[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}furan-2-carboxamide
• F6438-3834

• Inchi： 1S/C17H21BrN6O3/c18-13-4-3-12(27-13)15(25)19-11-14-20-16(23-5-1-2-6-23)22-17(21-14)24-7-9-26-10-8-24/h3-4H,1-2,5-11H2,(H,19,25)
• InChI Key： STGVSJULOUJLPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NCC2N=C(N=C(N=2)N2CCCC2)N2CCOCC2)=O)O1

Computed Properties

• Exact Mass: 436.08585g/mol
• Monoisotopic Mass: 436.08585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.6Ų

Additional information on 5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide

Introduction to 5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide (CAS No. 2034222-44-9)

5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034222-44-9, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications. The intricate structure of this molecule, featuring a triazine core adorned with bromo, morpholine, and pyrrolidine substituents, positions it as a versatile building block for the synthesis of novel bioactive molecules.

The compound's molecular framework is a testament to the ingenuity of modern synthetic chemistry. The presence of a furan ring connected to a carboxamide group further enhances its potential utility in medicinal chemistry. This unique arrangement of heterocyclic systems not only imparts distinct electronic and steric properties but also opens up possibilities for diverse interactions with biological targets. The bromo substituent, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions, enabling the creation of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a surge in interest towards molecules that incorporate triazine cores due to their inherent stability and ability to engage with various biological receptors. Research has demonstrated that triazines can serve as effective scaffolds for the development of antimicrobial, antiviral, and anticancer agents. The specific modification of 5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide with morpholine and pyrrolidine moieties suggests that it may exhibit enhanced binding affinity to certain protein targets compared to its unmodified counterparts. This hypothesis is supported by computational studies that predict favorable interactions between these functional groups and biological macromolecules.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and structure-based drug design (SBDD) to identify novel lead compounds. Compounds like 5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide are particularly valuable in this context due to their complex yet well-defined structures. The combination of computational modeling and experimental validation has allowed researchers to rapidly assess the potential of such molecules for drug development. For instance, virtual screening techniques have been employed to identify potential binding pockets in target proteins where this compound might interact effectively.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles are ubiquitous in natural products and pharmaceuticals, owing to their ability to mimic biological structures and facilitate specific interactions. The incorporation of multiple heterocyclic units into a single molecule can lead to synergistic effects that enhance overall potency and selectivity. In the case of 5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}furan-2-carboxamide, the interplay between the triazine ring, the furan moiety, and the appended amide group creates a multifaceted system capable of engaging multiple binding sites simultaneously.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex framework efficiently. These methods not only improve yield but also allow for precise control over stereochemistry, which is crucial for biological activity.

Ongoing research is exploring new ways to leverage the unique properties of 5-bromo-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-y l)-1,3,5-triazin -2 - ylmethyl}furan -2 -carboxamide. One particularly exciting area is its potential use as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes and are often implicated in diseases such as cancer. By modifying the substituents on the triazine core or introducing additional functional groups like phosphorylating agents or protease inhibitors, researchers aim to create highly selective kinase inhibitors with improved therapeutic profiles.

Evaluation of this compound's pharmacokinetic properties is also essential for its translation from bench to bedside. Studies have begun to assess its solubility, stability under various conditions, and metabolic fate using both in vitro and in vivo models. These data are critical for determining appropriate dosing regimens and identifying potential side effects before clinical trials can commence. The integration of machine learning algorithms into pharmacokinetic modeling has further accelerated this process by allowing rapid prediction of key parameters based on structural features.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel molecular entities like 5-bromo-N-{4-(morpholin -4 - yl) -6 -(pyrrolidin -1 - yl) -1 ,3 ,5 -triazin -2 - ylmethyl}furan -2-carboxamide contributes to our fundamental understanding of how structure influences function at the molecular level. This knowledge is invaluable for designing future generations of drugs with improved efficacy and reduced toxicity. As computational methods continue to evolve alongside experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy，the pace at which new compounds can be discovered will likely accelerate even further.

In conclusion，5-bromo-N-{4-(morpholin -4 - yl) -6 -(pyrrolidin -1 - yl) -1 ,3 ,5 -triazin -2 - ylmethyl}furan -2-carboxamide stands out as an exemplar of modern medicinal chemistry innovation。 Its complex architecture， featuring multiple heterocyclic units， offers immense potential for developing novel therapeutics。 Through interdisciplinary collaboration between synthetic chemists， biologists， pharmacologists，and computer scientists，this compound exemplifies how cutting-edge research can drive progress toward more effective treatments for human diseases。 As we continue to unravel its pharmacological secrets，it serves as inspiration for future discoveries in drug discovery science。